Cas no 10166-78-6 (2-(4-Methoxy-phenyl)-3-phenyl-quinoxaline)

• Product Name: 2-(4-Methoxy-phenyl)-3-phenyl-quinoxaline
• CAS No: 10166-78-6
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 2623179
• PubChem ID: 687304
• Update Time: 2025-04-21

2-(4-Methoxy-phenyl)-3-phenyl-quinoxaline Chemical and Physical Properties

Names and Identifiers

• SR-01000439043
• Oprea1_364080
• HMS2627P18
• 667-262-1
• MLS000711444
• HMS3428G10
• SMR000281211
• SR-01000439043-1
• CHEMBL1492174
• Oprea1_314659
• SCHEMBL15056743
• 2-(4-Methoxy-phenyl)-3-phenyl-quinoxaline
• EU-0005599
• CS-0339922
• DTXSID20350751
• STK388115
• 10166-78-6
• AKOS000727879

• Inchi： 1S/C21H16N2O/c1-24-17-13-11-16(12-14-17)21-20(15-7-3-2-4-8-15)22-18-9-5-6-10-19(18)23-21/h2-14H,1H3
• InChI Key： LTJCRWFXZREOEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 312.126263g/mol
• Monoisotopic Mass: 312.126263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.4g/mol
• XLogP3: 4.5
• Topological Polar Surface Area: 35Ų